N-(4-ethoxyphenyl)-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H23N3O2S2/c1-3-26-15-10-8-14(9-11-15)24-18(25)12-27-20-19-16-6-4-5-7-17(16)28-21(19)23-13(2)22-20/h8-11H,3-7,12H2,1-2H3,(H,24,25)
• InChI Key: NSAZZXSGOVIXEA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC(=NC3=C2C4=C(S3)CCCC4)C
• Molecular Formula: C21H23N3O2S2
• Molecular Weight: 413.6 g/mol

Description

N-(4-ethoxyphenyl)-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C21H23N3O2S2 and its molecular weight is 413.55. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxyphenyl)-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxyphenyl)-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Molecular Conformation

Studies on compounds with structural motifs similar to N-(4-ethoxyphenyl)-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]acetamide, such as various 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, reveal insights into their crystal structures and molecular conformations. These studies demonstrate that such compounds can adopt folded conformations about specific atoms in the molecule, stabilized by intramolecular hydrogen bonding, which could influence their biological activities and interactions with biological targets (Subasri et al., 2016; Subasri et al., 2017).

Antitumor and Antifolate Activity

Several pyrimidine derivatives, especially those featuring thio-substitutions and modifications at various positions, have been explored for their antitumor and antifolate activities. These compounds, including classical and nonclassical antifolates, have shown potential as inhibitors of key enzymes such as dihydrofolate reductase (DHFR), thymidylate synthase (TS), and dual inhibitors affecting both TS and DHFR. This suggests a promising avenue for the development of novel antitumor agents and highlights the significance of pyrimidine derivatives in medicinal chemistry research (Gangjee et al., 2007; Gangjee et al., 2008).